Cas no 2299898-35-2 (2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride)

• Product Name: 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride
• CAS No: 2299898-35-2
• MF: C₆H₁₁F₃O₂S
• MW: 204.21055150032
• CID: 6070207
• PubChem ID: 165925857
• Update Time: 2025-06-11

2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride
• EN300-1582762
• 2299898-35-2

• Inchi： 1S/C6H11F3O2S/c1-2-5(3-6(7)8)4-12(9,10)11/h5-6H,2-4H2,1H3
• InChI Key： WVHRKCDFRQXMTJ-UHFFFAOYSA-N
• SMILES： S(CC(CC)CC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 204.04318525g/mol
• Monoisotopic Mass: 204.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride

Comprehensive Overview of 2-Ethyl-4,4-difluorobutane-1-sulfonyl fluoride (CAS No. 2299898-35-2)

2-Ethyl-4,4-difluorobutane-1-sulfonyl fluoride (CAS No. 2299898-35-2) is a specialized organofluorine compound that has garnered significant attention in modern chemical research and industrial applications. This compound, characterized by its unique sulfonyl fluoride functional group and difluorobutane backbone, plays a pivotal role in advanced synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and materials science. Its molecular structure, featuring both ethyl and fluorine substituents, contributes to its reactivity and versatility in various chemical transformations.

The growing interest in fluorinated compounds like 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride stems from their exceptional stability, bioavailability, and ability to modulate physicochemical properties. Researchers and industry professionals frequently search for terms such as "sulfonyl fluoride applications," "organofluorine synthesis," and "CAS 2299898-35-2 uses," reflecting the compound's relevance in cutting-edge scientific endeavors. Its applications span from click chemistry to proteolysis-targeting chimeras (PROTACs), aligning with trends in drug discovery and biotechnology.

One of the most notable features of 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride is its role as a building block in medicinal chemistry. The sulfonyl fluoride moiety is increasingly utilized in covalent inhibitor design, a hot topic in pharmaceutical research due to its potential for targeting previously "undruggable" proteins. Searches for "covalent inhibitors" and "sulfonyl fluoride reactivity" have surged, underscoring the compound's importance in this field. Additionally, its fluorine atoms enhance metabolic stability, making it valuable for optimizing drug candidates.

In materials science, 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride is explored for its potential in creating high-performance polymers and surface modifiers. The incorporation of fluorine into polymers improves resistance to heat, chemicals, and UV degradation, addressing demands for durable materials in aerospace, electronics, and coatings. Queries like "fluorinated polymers" and "sulfonyl fluoride in materials" highlight its industrial significance.

The synthesis and handling of 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride require expertise due to its reactive sulfonyl fluoride group. However, advancements in safe fluorination techniques and green chemistry have streamlined its production, aligning with global sustainability goals. Researchers often seek information on "sustainable fluorination methods" and "CAS 2299898-35-2 synthesis," reflecting the intersection of innovation and environmental responsibility.

Looking ahead, 2-ethyl-4,4-difluorobutane-1-sulfonyl fluoride is poised to remain a key player in the evolution of fluorine chemistry. Its applications in drug development, materials engineering, and bioconjugation continue to expand, driven by interdisciplinary research and technological advancements. As interest grows in "emerging fluorochemicals" and "specialty sulfonyl fluorides," this compound exemplifies the transformative potential of organofluorine compounds in science and industry.